Cas no 126312-03-6 (2-(1-Benzothien-2-yl)ethylamine)

2-(1-Benzothien-2-yl)ethylamine is a heterocyclic amine derivative featuring a benzothiophene core linked to an ethylamine side chain. This compound is of interest in organic synthesis and medicinal chemistry due to its structural versatility, serving as a key intermediate for the development of pharmacologically active molecules. The benzothiophene moiety imparts electron-rich aromatic character, while the ethylamine group provides a reactive handle for further functionalization. Its stability and well-defined reactivity profile make it suitable for applications in ligand design, small-molecule drug discovery, and material science. The compound is typically handled under controlled conditions due to its amine functionality, ensuring compatibility with a range of synthetic transformations.
2-(1-Benzothien-2-yl)ethylamine structure
126312-03-6 structure
Product Name:2-(1-Benzothien-2-yl)ethylamine
CAS No:126312-03-6
MF:C10H11NS
MW:177.266041040421
MDL:MFCD08060716
CID:1078110
PubChem ID:12666893
Update Time:2025-05-19

2-(1-Benzothien-2-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • [2-(1-Benzothien-2-yl)ethyl]amine hydrochloride
    • 2-(benzothiophen-2-yl)ethanamine
    • 2-(1-benzothiophen-2-yl)ethanamine hydrochloride
    • 2-(2-aminoethyl)benzo[b]thiophene
    • 2-Benzo[b]thiophen-2-yl-aethylamin
    • 2-benzo[b]thiophen-2-ylethylamine
    • 2-benzo[b]thiophen-2-yl-ethylamine
    • benzo[b]thiophene-2-ethanamine
    • I05-1774
    • 2-(benzo[b]thiophen-2-yl)ethanamine
    • SY198817
    • 2-(1-benzothiophen-2-yl)ethanamine
    • SCHEMBL4889443
    • AKOS005174973
    • EN300-223294
    • 2-(2-Benzothienyl)ethanamine
    • 2-(1-benzothiophen-2-yl)ethan-1-amine
    • 126312-03-6
    • CXXDPBZCQSWJEZ-UHFFFAOYSA-N
    • STL429935
    • MFCD08060716
    • CHEMBL4518683
    • DB-329421
    • BS-18918
    • ALBB-015186
    • 2-(1-benzothien-2-yl)ethanamine hydrochloride
    • 2-(1-Benzothien-2-yl)ethylamine
    • MDL: MFCD08060716
    • Inchi: 1S/C10H11NS/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7H,5-6,11H2
    • InChI Key: CXXDPBZCQSWJEZ-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C=C1CCN

Computed Properties

  • Exact Mass: 177.06133
  • Monoisotopic Mass: 177.06122053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 54.3Ų

Experimental Properties

  • PSA: 26.02

2-(1-Benzothien-2-yl)ethylamine Security Information

  • HazardClass:IRRITANT

2-(1-Benzothien-2-yl)ethylamine Pricemore >>

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Additional information on 2-(1-Benzothien-2-yl)ethylamine

2-(1-Benzothien-2-yl)ethylamine: A Comprehensive Overview

2-(1-Benzothien-2-yl)ethylamine, also known by its CAS registry number CAS No. 126312-03-6, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiophene moiety with an ethylamine group, making it a versatile building block for various applications.

The benzothiophene ring system, a key feature of this compound, has been extensively studied for its electronic properties and potential applications in optoelectronic devices. Recent research has highlighted the ability of benzothiophene derivatives to act as efficient electron acceptors in organic photovoltaic (OPV) cells, contributing to enhanced power conversion efficiency (PCE). The integration of the ethylamine group further enhances the compound's versatility, enabling it to participate in a wide range of chemical reactions, including nucleophilic substitutions and condensations.

From a synthetic perspective, the preparation of 2-(1-Benzothien-2-yl)ethylamine involves a multi-step process that typically begins with the synthesis of benzothiophene derivatives. Recent advancements in catalytic methods have allowed for more efficient and selective syntheses, reducing production costs and improving yields. For instance, the use of transition metal catalysts, such as palladium complexes, has been shown to facilitate coupling reactions that are critical in constructing the benzothiophene backbone.

In terms of applications, this compound has found utility in drug discovery efforts due to its ability to modulate biological pathways. Preclinical studies have demonstrated that derivatives of 2-(1-Benzothien-2-yl)ethylamine can exhibit potent anti-inflammatory and antioxidant activities, making them promising candidates for therapeutic development. Additionally, the compound's role as an intermediate in the synthesis of more complex molecules has further expanded its utility in medicinal chemistry.

The electronic properties of 2-(1-Benzothien-2-yl)ethylamine have also made it a subject of interest in materials science research. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for potential use in sensors and nanotechnology applications. Recent studies have focused on optimizing the surface properties of these SAMs to enhance their stability and sensitivity under different environmental conditions.

From a safety standpoint, handling this compound requires adherence to standard laboratory protocols due to its potential for skin and eye irritation. Proper ventilation and personal protective equipment (PPE) are recommended during synthesis and manipulation to ensure worker safety.

In conclusion, 2-(1-Benzothien-2-yl)ethylamine, with its unique chemical structure and diverse functional groups, continues to be a valuable compound in both academic research and industrial applications. As new synthetic methodologies and application areas emerge, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and materials science.

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